![molecular formula C8H6N2O4 B1609607 4-Hydroxy-3-methoxy-2-nitrobenzonitrile CAS No. 677335-32-9](/img/structure/B1609607.png)
4-Hydroxy-3-methoxy-2-nitrobenzonitrile
Overview
Description
4-Hydroxy-3-methoxy-2-nitrobenzonitrile is a chemical compound. It is one of the main photoproducts formed during the photolytic destruction of the herbicide bromoxynil .
Synthesis Analysis
The synthesis of 4-Hydroxy-3-methoxybenzonitrile can be carried out from vanillin. The process involves two steps of reaction: reduction of vanillin to vanillyl alcohol with NaBH4, followed by halogenation and nitrilization of the product with PBr3 and KCN, respectively .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 85-87 °C (lit.) . The molecular weight is 149.15 .Scientific Research Applications
Synthesis and Chemical Intermediates
- Synthesis of Compounds : 4-Hydroxy-3-methoxy-2-nitrobenzonitrile and its derivatives are involved in the synthesis of various chemical compounds. For example, a method has been developed for the synthesis of 4-hydroxy-3-iodo-5-nitrobenzonitrile, used as a fasciolicide, from p-hydroxybenzaldehyde by nitration, cyanation, and iodination, with a high yield and low cost (Zhao Hai-shuang, 2003).
- Intermediate in Drug Synthesis : This compound also serves as an intermediate in drug synthesis. For instance, 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile, a related compound, was used in the synthesis of Gefitinib, a cancer medication (Bo Jin et al., 2005).
Analytical and Experimental Applications
- Use in Analytical Methods : The compound has been found to be a general-purpose matrix for analyses of small organic, peptide, and protein molecules in matrix-assisted laser desorption/ionization mass spectrometry (MALDI MS), offering a clean background in the low mass range (Hao Gu et al., 2021).
- Study of Physical Properties : Research has been conducted on the thermophysical behavior of nitrobenzonitriles, including compounds similar to this compound, to understand their heat capacities and phase transitions (P. Jiménez et al., 2002).
Medicinal Chemistry and Pharmacology
- Potential in Antimicrobial Activity : Some derivatives of nitrobenzonitriles, including those with structural similarities to this compound, have been synthesized and tested for their antimicrobial activity, indicating the potential of such compounds in medicinal chemistry (Davinder Kumar et al., 2011).
Environmental and Atmospheric Studies
- Atmospheric Chemistry : Research on the atmospheric reactivity of compounds like guaiacol, which is structurally related to this compound, has shown the formation of nitroguaiacol isomers as main oxidation products, suggesting the relevance of such compounds in understanding biomass burning emissions and atmospheric chemistry (Amélie Lauraguais et al., 2014).
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-3-methoxy-2-nitrobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O4/c1-14-8-6(11)3-2-5(4-9)7(8)10(12)13/h2-3,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEMPYISMRTXHJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1[N+](=O)[O-])C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70427604 | |
Record name | 4-hydroxy-3-methoxy-2-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
677335-32-9 | |
Record name | 4-hydroxy-3-methoxy-2-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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